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Compound of Interest

Compound Name: Fecnt

Cat. No.: B12738884 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
These application notes provide detailed protocols and image acquisition parameters for

Positron Emission Tomography (PET) scans using the radiotracer ¹⁸F-FECNT (2β-

carbomethoxy-3β-(4-chlorophenyl)-8-(2-[¹⁸F]fluoroethyl)nortropane). ¹⁸F-FECNT is a high-

affinity ligand for the dopamine transporter (DAT), making it a valuable tool for the in vivo

imaging and quantification of DAT density in the brain. These protocols are intended to guide

researchers in both preclinical and clinical settings to ensure data consistency and quality.

Preclinical Imaging Protocol (Based on Non-Human
Primate Studies)
This protocol is based on studies conducted in rhesus monkeys to assess the integrity of the

nigrostriatal dopaminergic system.

Animal Preparation and Radiotracer Administration
A detailed breakdown of the animal preparation and radiotracer administration process is

provided in the table below.
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Parameter Value/Procedure

Animal Model Rhesus monkeys

Fasting 12 hours prior to the PET study

Anesthesia

Initial: Intramuscular injection of Telazol (3

mg/kg). Maintenance: 1% isoflurane and 5%

oxygen gas mixture.

Physiological Monitoring

Respiratory parameters, blood pressure, pulse

rate, and rectal temperature should be

monitored throughout the procedure.

Radiotracer ¹⁸F-FECNT

Injected Dose Approximately 5.0 mCi (185 MBq)

Specific Activity ~1.5 Ci/μmol

Administration Route Intravenous (IV) slow bolus injection

Injection Rate 1.0 ml/min over 5-6 minutes

PET Image Acquisition
The following table summarizes the key parameters for PET image acquisition in a preclinical

setting.
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Parameter Value/Procedure

Scanner
Siemens Focus 220 micro-PET scanner or

equivalent

Transmission Scan
15-minute transmission scan for attenuation

correction prior to radiotracer injection

Emission Scan Start
Coinciding with the start of the radiotracer

injection

Scan Type 28-frame dynamic sequence

Total Scan Duration 110 minutes

Frame Duration
Starting with 30-second scans and ending with

20-minute scans

Image Reconstruction
Details of the image reconstruction process are outlined in the table below.

Parameter Value/Procedure

Reconstruction Software Manufacturer-supplied software

Attenuation Correction Measured attenuation correction

Zoom Factor 8

Reconstruction Filter Shepp-Logan filter with a cut-off at 1 cycle/cm

Axial Slice Thickness 3.375 mm

Decay Correction
All images should be decay-corrected to the

time of injection

Clinical Imaging Protocol (Based on Initial Human
Studies)
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This protocol is derived from initial PET imaging studies of ¹⁸F-FECNT in healthy human

subjects and patients with Parkinson's disease.

Patient Preparation and Radiotracer Administration
The table below provides a summary of patient preparation and radiotracer administration for

clinical ¹⁸F-FECNT PET scans.

Parameter Value/Procedure

Patient Population
Healthy volunteers and patients with known or

suspected Parkinson's disease

Radiotracer ¹⁸F-FECNT

Injected Dose
Average of 175.1 ± 41.3 MBq (approximately

4.7 mCi)

Administration Route Intravenous (IV)

Injection Duration Over a 5-minute period

PET Image Acquisition
Key parameters for clinical PET image acquisition are summarized in the following table.
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Parameter Value/Procedure

Scanner 3D PET scanner

Transmission Scan

15-minute transmission scan using a ⁶⁸Ge

source for attenuation correction before

radiotracer injection

Emission Scan Start
Coinciding with the start of the radiotracer

injection

Scan Type Dynamic acquisition

Total Scan Duration
Healthy Subjects: 180 minutes. Parkinson's

Disease Patients: 120 minutes.

Frame Sequence (Healthy Subjects)

26 frames of increasing duration: 10 x 30

seconds, 5 x 1 minute, 5 x 10 minutes, 6 x 20

minutes

Frame Sequence (PD Patients)
Same as healthy subjects, but with the last 3

frames eliminated

Image Reconstruction
For clinical studies, while specific reconstruction parameters can be scanner-dependent, the

following provides general guidance. It is recommended to standardize these parameters for

longitudinal and multi-site studies.
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Parameter Recommended Value/Procedure

Reconstruction Algorithm

Ordered Subset Expectation Maximization

(OSEM) is commonly used. The number of

iterations and subsets should be optimized to

balance image quality and noise. A common

starting point is 2-4 iterations and 8-16 subsets.

Attenuation Correction Based on the transmission scan data

Post-reconstruction Filter

A Gaussian filter (e.g., 2-4 mm FWHM) can be

applied to reduce image noise. The choice of

filter should be consistent across all scans in a

study.

Matrix Size
A typical matrix size for brain imaging is

128x128 or 256x256.

Decay Correction
All images must be decay-corrected to the time

of injection.

Data Analysis
A key quantitative measure derived from ¹⁸F-FECNT PET scans is the Specific Uptake Ratio

(SUR).

Specific Uptake Ratio (SUR) Calculation
The SUR is a measure of the density of dopamine transporters and is calculated as follows:

SUR = (Activity in Region of Interest - Activity in Reference Region) / Activity in Reference

Region

Region of Interest (ROI): Typically drawn in striatal regions such as the caudate and

putamen.

Reference Region: The cerebellum is used as the reference region due to its negligible

dopamine transporter density.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b12738884?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12738884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The peak SUR values are often reached around 80-90 minutes post-injection and tend to

stabilize thereafter. For test-retest reproducibility, averaging the SUR values from later time

points (e.g., 95, 105, and 115 minutes post-injection) is recommended.

Visualizations
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Caption: ¹⁸F-FECNT binds to the dopamine transporter on presynaptic neurons.

Experimental Workflow for ¹⁸F-FECNT PET Imaging
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Experimental Workflow for ¹⁸F-FECNT PET Imaging
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To cite this document: BenchChem. [Application Notes and Protocols for ¹⁸F-FECNT PET
Scans]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12738884#image-acquisition-parameters-for-f-fecnt-
pet-scans]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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